Cas no 1200498-40-3 (Methyl 5-chloro-3-fluoropyridine-2-carboxylate)

• Product Name: Methyl 5-chloro-3-fluoropyridine-2-carboxylate
• CAS No: 1200498-40-3
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• MDL: MFCD14698145
• CID: 1210165
• PubChem ID: 46311239
• Update Time: 2025-06-23

Methyl 5-chloro-3-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-3-fluoropyridine-2-carboxylate
• MolPort-008-146-166
• Methyl 5-chloro-3-fluoropicolinate
• BL008116
• KB-81936
• 5-Chloro-3-fluoro-2-(methoxycarbonyl)pyridine
• MFCD14698145
• AS-45767
• Methyl 5-chloro-3-fluoropicolinate, 5-Chloro-3-fluoro-2-(methoxycarbonyl)pyridine
• CS-0313303
• DTXSID10673249
• AKOS027253884
• Methyl5-chloro-3-fluoropicolinate
• SB53110
• 1200498-40-3
• 2-Pyridinecarboxylic acid, 5-chloro-3-fluoro-, methyl ester
• CSCZOWZTTGYYRE-UHFFFAOYSA-N
• AMY41636
• AYB49840
• SCHEMBL12350328
• Methyl 5-chloro-3-fluoropyridine-2-carboxylate

• MDL： MFCD14698145
• Inchi： 1S/C7H5ClFNO2/c1-12-7(11)6-5(9)2-4(8)3-10-6/h2-3H,1H3
• InChI Key： CSCZOWZTTGYYRE-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OC)C(=C1)F

Computed Properties

• Exact Mass: 188.9992843g/mol
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 5-chloro-3-fluoropyridine-2-carboxylate

Recent Advances in the Application of Methyl 5-chloro-3-fluoropyridine-2-carboxylate (CAS: 1200498-40-3) in Chemical Biology and Pharmaceutical Research

Methyl 5-chloro-3-fluoropyridine-2-carboxylate (CAS: 1200498-40-3) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential in the development of novel kinase inhibitors and antimicrobial agents, making it a compound of considerable interest in pharmaceutical research.

One of the most notable applications of Methyl 5-chloro-3-fluoropyridine-2-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the introduction of fluorine atoms into pyridine scaffolds has been shown to enhance binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study reported a significant improvement in tumor regression rates in preclinical models, underscoring the compound's potential as a lead structure for further optimization.

In addition to its anticancer properties, Methyl 5-chloro-3-fluoropyridine-2-carboxylate has also been explored for its antimicrobial potential. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of novel antibacterial agents derived from this compound. The study found that fluorinated pyridine derivatives exhibited broad-spectrum activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings suggest that Methyl 5-chloro-3-fluoropyridine-2-carboxylate could serve as a valuable scaffold for the development of next-generation antimicrobial agents.

Another area of interest is the compound's utility in CNS drug discovery. The fluorinated pyridine core is a common motif in drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. A 2022 study in ACS Chemical Neuroscience reported the synthesis of neuroprotective agents using Methyl 5-chloro-3-fluoropyridine-2-carboxylate as a starting material. The resulting compounds demonstrated significant efficacy in reducing oxidative stress and neuronal apoptosis in vitro, suggesting potential applications in neurodegenerative disease therapy. The study also highlighted the compound's favorable blood-brain barrier permeability, a critical factor for CNS-targeted drugs.

From a synthetic chemistry perspective, Methyl 5-chloro-3-fluoropyridine-2-carboxylate offers several advantages. Its reactivity allows for facile functionalization at multiple positions, enabling the rapid generation of diverse compound libraries. Recent advancements in catalytic fluorination techniques have further streamlined its synthesis, as reported in a 2023 Organic Process Research & Development article. The study described a scalable, high-yield route to the compound using palladium-catalyzed cross-coupling reactions, which could facilitate its broader adoption in industrial drug development.

In conclusion, Methyl 5-chloro-3-fluoropyridine-2-carboxylate (CAS: 1200498-40-3) represents a highly versatile building block in pharmaceutical research. Its applications span oncology, infectious diseases, and CNS disorders, with recent studies underscoring its potential to address unmet medical needs. As synthetic methodologies continue to evolve, this compound is likely to play an increasingly prominent role in the development of next-generation therapeutics. Future research should focus on optimizing its derivatives for clinical translation and exploring novel biological targets.